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Abstract
This application note details a simple, sensitive, and validated spectrophotometric method for

the quantitative determination of Butamirate Citrate (BC) in bulk and pharmaceutical dosage

forms. The method is based on the formation of an ion-pair complex between the positively

charged butamirate molecule and an anionic dye, followed by extraction into an organic solvent

and subsequent spectrophotometric measurement. Two acidic dyes, Methyl Orange (MO) and

Bromothymol Blue (BTB), are presented as effective ion-pairing agents. This approach offers a

cost-effective and readily implementable alternative to more complex chromatographic

techniques.

Introduction
Butamirate Citrate is a centrally acting non-narcotic antitussive agent widely used in the

treatment of cough.[1] The quality control of pharmaceutical formulations containing

Butamirate Citrate requires reliable and efficient analytical methods. While HPLC and

derivative UV-spectrophotometry are established techniques for its determination, ion-pair

extractive spectrophotometry provides a simpler and more accessible alternative.[1][2][3] This

method relies on the formation of a stable, colored ion-pair complex between the cationic

butamirate and an anionic dye. This complex is then extracted into an immiscible organic

solvent, and the concentration of Butamirate Citrate is determined by measuring the

absorbance of the organic phase at a specific wavelength.[1]
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This document provides detailed protocols for the determination of Butamirate Citrate using

Methyl Orange and Bromothymol Blue, including reagent preparation, sample analysis, and

method validation parameters.

Principle of the Method
The tertiary amine group in Butamirate Citrate is protonated in an acidic medium, forming a

cation. This cation then reacts with an anionic dye (such as Methyl Orange or Bromothymol

Blue) to form a stable, electrically neutral ion-pair complex. This complex is readily extractable

into a non-polar organic solvent like dichloromethane, while the unreacted, more polar dye

remains in the aqueous phase. The absorbance of the colored ion-pair in the organic phase is

directly proportional to the concentration of Butamirate Citrate.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of Butamirate Citrate using Methyl Orange and Bromothymol Blue.[1]

Parameter
Method with Methyl
Orange (MO)

Method with Bromothymol
Blue (BTB)

Wavelength (λmax) 424 nm 410 nm

Linearity Range 2.5 - 12.5 µg/mL 4.0 - 20.0 µg/mL

Molar Absorptivity (ε) 2.1 x 10⁴ L/mol·cm 1.3 x 10⁴ L/mol·cm

Limit of Detection (LOD) 0.07 µg/mL 0.29 µg/mL

Limit of Quantification (LOQ) 0.21 µg/mL 0.87 µg/mL

Regression Equation y = 0.062x + 0.011 y = 0.041x + 0.023

Correlation Coefficient (r²) 0.999 0.999

Experimental Protocols
Materials and Reagents

Butamirate Citrate (BC) Standard: Pharmaceutical grade
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Methyl Orange (MO): Analytical reagent grade

Bromothymol Blue (BTB): Analytical reagent grade

Dichloromethane: HPLC grade

Phosphate Buffer Solutions: pH 3.0 and pH 5.0, prepared according to standard laboratory

procedures.

Distilled Water

Instrumentation
UV-Visible Spectrophotometer with 1 cm quartz cells

Vortex mixer

Centrifuge

pH meter

Preparation of Standard and Reagent Solutions
Standard Butamirate Citrate Stock Solution (100 µg/mL): Accurately weigh 10 mg of

Butamirate Citrate standard and dissolve it in 100 mL of distilled water.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate

dilution of the stock solution with distilled water to fall within the linearity ranges specified in

the table above.

Methyl Orange Solution (0.008% w/v): Dissolve 8 mg of Methyl Orange in 100 mL of distilled

water.[1]

Bromothymol Blue Solution (0.025% w/v): Dissolve 25 mg of Bromothymol Blue in 100 mL of

distilled water.[1]

Protocol for Ion-Pair Formation and Extraction with
Methyl Orange
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In a 15 mL centrifuge tube, pipette 1 mL of a standard or sample solution of Butamirate
Citrate (within the 12.5 - 62.5 µg/mL range for the initial solution).[1]

Add 1 mL of the 0.008% Methyl Orange solution.[1]

Add 1 mL of pH 5.0 phosphate buffer solution.[1]

Add 5 mL of dichloromethane.[1]

Vortex the mixture for 1 minute to ensure thorough mixing and extraction.[1]

Centrifuge the mixture at 3000 rpm for 2 minutes to separate the aqueous and organic

layers.[1]

Carefully transfer the organic (lower) layer to a 1 cm quartz cell.

Measure the absorbance at 424 nm against a reagent blank prepared in the same manner

but using distilled water instead of the Butamirate Citrate solution.[1]

Protocol for Ion-Pair Formation and Extraction with
Bromothymol Blue

In a 15 mL centrifuge tube, pipette 1 mL of a standard or sample solution of Butamirate
Citrate (within the 20 - 100 µg/mL range for the initial solution).[1]

Add 1 mL of the 0.025% Bromothymol Blue solution.[1]

Add 1 mL of pH 3.0 phosphate buffer solution.[1]

Add 5 mL of dichloromethane.[1]

Vortex the mixture for 1 minute.[1]

Centrifuge at 3000 rpm for 2 minutes.[1]

Transfer the organic (lower) layer to a 1 cm quartz cell.

Measure the absorbance at 410 nm against a reagent blank.[1]
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Analysis of Pharmaceutical Preparations (Syrup)
Accurately measure 1 mL of the Butamirate Citrate syrup and dilute it to 100 mL with

distilled water in a volumetric flask.[1]

Use 1 mL of this diluted solution and proceed with the analysis as described in the protocols

above.[1]

Calculate the concentration of Butamirate Citrate in the syrup using the regression equation

derived from the calibration curve of the standard solutions.[1]
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Caption: Experimental workflow for the spectrophotometric determination of Butamirate
Citrate.
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Caption: Logical relationship of ion-pair formation and extraction of Butamirate Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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